![molecular formula C21H24N4O4S3 B2913815 6-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)hexanamide CAS No. 613225-62-0](/img/structure/B2913815.png)
6-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)hexanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)hexanamide is a useful research compound. Its molecular formula is C21H24N4O4S3 and its molecular weight is 492.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiproliferative Activity
Research into thiazolidinone derivatives, similar to the compound , has shown significant antiproliferative activity against various human cancer cell lines, including HeLa cells (cervical cancer), HT-29 cells (colon cancer), MCF-7 cells (breast cancer), and HepG-2 cells (liver cancer). These findings highlight the potential of these compounds in cancer research, particularly in the development of new anticancer agents (Chandrappa et al., 2008).
Application in Solar Cells
Certain derivatives, such as 5-methylthio-1,3,4-thiadiazole-2-thiol and its oxidized dimer, have been utilized as novel and universal redox couples in dye-sensitized and quantum-dot sensitized solar cells. These compounds offer a low-cost and easily processable alternative to conventional electrolytes, showing improved redox behavior and contributing to the enhancement of power conversion efficiency in solar cells (Rahman et al., 2018).
Antibacterial Activity
Thiadiazole derivatives have demonstrated high degrees of antibacterial activity against pathogens such as Escherichia coli and Staphylococcus aureus. This indicates their potential as lead compounds for developing new antibacterial agents, addressing the growing concern over antibiotic resistance (Gadad et al., 2000).
VEGFR-2 Inhibition
Sulfonamide derivatives carrying a 3,4-dimethoxyphenyl moiety have shown promising results as inhibitors of vascular endothelial growth factor receptor 2 (VEGFR-2), a target for cancer therapy. Compounds exhibiting VEGFR-2 inhibition activity suggest a potential pathway for the development of novel anticancer therapies, particularly in targeting tumor angiogenesis (Ghorab et al., 2016).
Corrosion Inhibition
Thiazolidinedione derivatives have been explored for their role in corrosion inhibition, particularly for protecting mild steel in acidic environments. These compounds show potential for application in industrial settings, where corrosion resistance is crucial (Yadav et al., 2015).
properties
IUPAC Name |
6-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)hexanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O4S3/c1-13-23-24-20(31-13)22-18(26)7-5-4-6-10-25-19(27)17(32-21(25)30)12-14-8-9-15(28-2)16(11-14)29-3/h8-9,11-12H,4-7,10H2,1-3H3,(H,22,24,26)/b17-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCZIYPNQXLYGLD-ATVHPVEESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CCCCCN2C(=O)C(=CC3=CC(=C(C=C3)OC)OC)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C(S1)NC(=O)CCCCCN2C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.